Cas no 2228415-03-8 (1-fluoro-2-methyl-3-(prop-2-yn-1-yl)benzene)
1-fluoro-2-methyl-3-(prop-2-yn-1-yl)benzene Chemical and Physical Properties
Names and Identifiers
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- 1-fluoro-2-methyl-3-(prop-2-yn-1-yl)benzene
- EN300-1798863
- 2228415-03-8
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- Inchi: 1S/C10H9F/c1-3-5-9-6-4-7-10(11)8(9)2/h1,4,6-7H,5H2,2H3
- InChI Key: TYJWFRUZXUAAOG-UHFFFAOYSA-N
- SMILES: FC1=CC=CC(CC#C)=C1C
Computed Properties
- Exact Mass: 148.068828449g/mol
- Monoisotopic Mass: 148.068828449g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 165
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 0Ų
1-fluoro-2-methyl-3-(prop-2-yn-1-yl)benzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1798863-0.05g |
1-fluoro-2-methyl-3-(prop-2-yn-1-yl)benzene |
2228415-03-8 | 0.05g |
$924.0 | 2023-09-19 | ||
| Enamine | EN300-1798863-0.1g |
1-fluoro-2-methyl-3-(prop-2-yn-1-yl)benzene |
2228415-03-8 | 0.1g |
$968.0 | 2023-09-19 | ||
| Enamine | EN300-1798863-0.25g |
1-fluoro-2-methyl-3-(prop-2-yn-1-yl)benzene |
2228415-03-8 | 0.25g |
$1012.0 | 2023-09-19 | ||
| Enamine | EN300-1798863-0.5g |
1-fluoro-2-methyl-3-(prop-2-yn-1-yl)benzene |
2228415-03-8 | 0.5g |
$1056.0 | 2023-09-19 | ||
| Enamine | EN300-1798863-1.0g |
1-fluoro-2-methyl-3-(prop-2-yn-1-yl)benzene |
2228415-03-8 | 1g |
$1100.0 | 2023-06-03 | ||
| Enamine | EN300-1798863-2.5g |
1-fluoro-2-methyl-3-(prop-2-yn-1-yl)benzene |
2228415-03-8 | 2.5g |
$2155.0 | 2023-09-19 | ||
| Enamine | EN300-1798863-5.0g |
1-fluoro-2-methyl-3-(prop-2-yn-1-yl)benzene |
2228415-03-8 | 5g |
$3189.0 | 2023-06-03 | ||
| Enamine | EN300-1798863-10.0g |
1-fluoro-2-methyl-3-(prop-2-yn-1-yl)benzene |
2228415-03-8 | 10g |
$4729.0 | 2023-06-03 | ||
| Enamine | EN300-1798863-1g |
1-fluoro-2-methyl-3-(prop-2-yn-1-yl)benzene |
2228415-03-8 | 1g |
$1100.0 | 2023-09-19 | ||
| Enamine | EN300-1798863-5g |
1-fluoro-2-methyl-3-(prop-2-yn-1-yl)benzene |
2228415-03-8 | 5g |
$3189.0 | 2023-09-19 |
1-fluoro-2-methyl-3-(prop-2-yn-1-yl)benzene Related Literature
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
Additional information on 1-fluoro-2-methyl-3-(prop-2-yn-1-yl)benzene
1-Fluoro-2-Methyl-3-(Prop-2-Yn-1-Yl)Benzene: A Comprehensive Overview
The compound 1-fluoro-2-methyl-3-(prop-2-yn-1-yl)benzene, identified by the CAS number 2228415-03-8, is a fascinating molecule with a unique structure and diverse applications. This aromatic compound combines a fluorine atom, a methyl group, and an alkyne moiety in a single benzene ring, making it a valuable substrate for various chemical reactions. Recent studies have highlighted its potential in organic synthesis, materials science, and pharmacology.
Key Features of 1-fluoro-2-methyl-3-(prop-2-yneyl)benzene
The structure of 1-fluoro-2-methyl-3-(propargyl)benzene is characterized by the presence of three substituents on the benzene ring: a fluorine atom at position 1, a methyl group at position 2, and a propargyl group (C≡CH) at position 3. This arrangement imparts unique electronic and steric properties to the molecule. The fluorine atom introduces electron-withdrawing effects, while the methyl group provides electron-donating characteristics. The propargyl group adds reactivity due to its sp-hybridized carbon-carbon triple bond.
Synthesis and Reactivity
The synthesis of 1-fluoro-2-methyl-3-(propargyl)benzene typically involves multi-step processes, including electrophilic substitution reactions on aromatic rings. Recent advancements in catalytic methods have enabled more efficient syntheses with higher yields. The compound's reactivity is primarily driven by the electron-withdrawing effects of the fluorine atom and the triple bond in the propargyl group. These features make it an excellent precursor for constructing complex organic molecules.
Applications in Organic Synthesis
In organic synthesis, 1-fluoro-2-methyl-3-(propargyl)benzene serves as a versatile building block for constructing heterocyclic compounds, biologically active molecules, and advanced materials. Its ability to undergo nucleophilic aromatic substitution and cross-coupling reactions has been extensively explored in recent studies. For instance, researchers have utilized this compound to synthesize novel pharmaceutical agents with potential anti-inflammatory and anticancer properties.
Materials Science Applications
The compound's unique electronic properties also make it attractive for applications in materials science. Recent research has focused on its use as a precursor for synthesizing conjugated polymers and low-dimensional materials. These materials exhibit promising electronic properties for use in organic electronics, sensors, and energy storage devices.
Environmental Considerations
As with any chemical compound, understanding the environmental impact of 1-fluoro-2-methyl-3-(propargyl)benzene is crucial. Recent studies have examined its biodegradation pathways and toxicity profiles. These findings are essential for ensuring safe handling and disposal practices in industrial settings.
Conclusion
In summary, 1-fluoro-2-methyl-3-(propargyl)benzene (CAS No: 2228415
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